molecular formula C9H11BrN2O B15380968 2-bromo-1-(cyclopropylmethyl)-5-methyl-1H-imidazole-4-carbaldehyde

2-bromo-1-(cyclopropylmethyl)-5-methyl-1H-imidazole-4-carbaldehyde

Cat. No.: B15380968
M. Wt: 243.10 g/mol
InChI Key: NBYITHXZLVACDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromo-1-(cyclopropylmethyl)-5-methyl-1H-imidazole-4-carbaldehyde is a substituted imidazole derivative characterized by:

  • Bromine at position 2, enhancing electrophilic reactivity.
  • Cyclopropylmethyl at the N1 position, contributing to steric bulk and lipophilicity.
  • Methyl at position 5, influencing electronic and steric properties.
  • Aldehyde at position 4, enabling nucleophilic addition or condensation reactions.

Properties

Molecular Formula

C9H11BrN2O

Molecular Weight

243.10 g/mol

IUPAC Name

2-bromo-1-(cyclopropylmethyl)-5-methylimidazole-4-carbaldehyde

InChI

InChI=1S/C9H11BrN2O/c1-6-8(5-13)11-9(10)12(6)4-7-2-3-7/h5,7H,2-4H2,1H3

InChI Key

NBYITHXZLVACDJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(N1CC2CC2)Br)C=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Features and Molecular Properties

The following table compares the target compound with structurally related imidazole derivatives:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents and Key Differences Reference
2-Bromo-1-(cyclopropylmethyl)-5-methyl-1H-imidazole-4-carbaldehyde (Target) C₉H₁₀BrN₂O 257.10 Bromo (C2), cyclopropylmethyl (N1), methyl (C5), aldehyde (C4) -
4-Bromo-1H-imidazole-5-carbaldehyde C₄H₃BrN₂O 174.99 Bromo (C4), aldehyde (C5); lacks cyclopropylmethyl and methyl groups
2-Bromo-3-methylimidazole-4-carbaldehyde C₅H₅BrN₂O 189.01 Bromo (C2), methyl (C3), aldehyde (C4); lacks cyclopropylmethyl group
Ethyl 5-methyl-1H-imidazole-4-carboxylate C₇H₁₀N₂O₂ 154.17 Methyl (C5), ethyl carboxylate (C4); lacks bromo and cyclopropylmethyl groups
1-Benzyl-4-chloro-2-(4-bromophenyl)-1H-imidazole-5-carbaldehyde C₁₇H₁₂BrClN₂O 375.65 Benzyl (N1), chloro (C4), bromophenyl (C2); higher molecular complexity

Impact of Substituents on Properties

Bromine Position (C2 vs. C4/C5):
  • Bromine at C2 (target compound and ) enhances electrophilicity at adjacent positions, facilitating cross-coupling reactions. In contrast, bromine at C4 () directs reactivity toward the aldehyde at C5.
N1 Substituent (Cyclopropylmethyl vs. Benzyl/Cyclohexyl):
Aldehyde vs. Carboxylate:
  • The aldehyde at C4 (target compound) offers a reactive site for Schiff base formation or redox chemistry, whereas carboxylate esters () are more stable but less reactive.

Structural and Crystallographic Insights

  • Crystallography Tools : The structural characterization of analogs (e.g., and ) likely employed programs like SHELXL (for refinement), ORTEP-3 (for thermal ellipsoid plots), and Mercury (for packing analysis). These tools enable comparison of bond lengths, angles, and intermolecular interactions.
  • Conformational Flexibility : The cyclopropylmethyl group in the target compound may impose torsional constraints, reducing conformational freedom compared to linear alkyl substituents.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.